Cas no 19986-25-5 (1-(3-methyl-1,2-oxazol-5-yl)propan-2-one)

• Product Name: 1-(3-methyl-1,2-oxazol-5-yl)propan-2-one
• CAS No: 19986-25-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 123876
• PubChem ID: 11789279
• Update Time: 2025-04-18

1-(3-methyl-1,2-oxazol-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(3-methyl-5-isoxazolyl)-
• 1-(3-Methyl-1,2-oxazol-5-yl)acetone
• 2-Propanone, 1-(3-methyl-5-isoxazolyl)- (8CI,9CI)
• (3-methyl-5-isoxazolyl)acetone
• 1-(3-methylisoxazol-5-yl)propan-2-one
• 1-(3-methyl-isoxazol-5-yl)-propan-2-one
• 3-methyl-5-(2-oxo-propyl)-1-phenyl-1 h-pyrazole-4-carboxylic acid
• 5-Acetonyl-3-methyl-1-phenyl-1H-pyrazol-4-carbonsaeure
• 5-acetonyl-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid
• 5-acetonyl-3-methylisoxazole
• CTK1A7014
• SBB028066
• 1-(3-methyl-1,2-oxazol-5-yl)propan-2-one
• RFEAXXRUSNIUCM-UHFFFAOYSA-N
• 19986-25-5
• SCHEMBL4093165
• EN300-1826907
• 2-Propanone, 1-(3-methyl-5-isoxazolyl)-

• Inchi： 1S/C7H9NO2/c1-5-3-7(10-8-5)4-6(2)9/h3H,4H2,1-2H3
• InChI Key： RFEAXXRUSNIUCM-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CC(C)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1